Cas no 1022237-89-3 (N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1-phenylcyclopentane-1-carboxamide)

• Product Name: N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1-phenylcyclopentane-1-carboxamide
• CAS No: 1022237-89-3
• MF: C₂₀H₂₀N₂O₃S₂
• MW: 400.514402389526
• MDL: MFCD03839498
• CID: 5205294
• Update Time: 2026-03-06

N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1-phenylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1-phenylcyclopentane-1-carboxamide

• MDL： MFCD03839498
• Inchi： 1S/C20H20N2O3S2/c1-27(24,25)15-9-10-16-17(13-15)26-19(21-16)22-18(23)20(11-5-6-12-20)14-7-3-2-4-8-14/h2-4,7-10,13H,5-6,11-12H2,1H3,(H,21,22,23)
• InChI Key： CZGLNVSGXPTSDN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(C(NC2=NC3=CC=C(S(C)(=O)=O)C=C3S2)=O)CCCC1

Additional information on N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1-phenylcyclopentane-1-carboxamide

Comprehensive Overview of N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1-phenylcyclopentane-1-carboxamide (CAS No. 1022237-89-3)

N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1-phenylcyclopentane-1-carboxamide (CAS No. 1022237-89-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a methylsulfonyl group at the 6-position of the benzothiazole ring and a phenylcyclopentane carboxamide moiety contributes to its distinct chemical properties, making it a subject of interest in drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in targeted therapy and personalized medicine. Researchers have explored the potential of N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1-phenylcyclopentane-1-carboxamide as a candidate for modulating specific enzymatic pathways, particularly those involved in inflammatory and proliferative diseases. Its benzothiazole core is often associated with antitumor, antimicrobial, and anti-inflammatory properties, aligning with current trends in precision medicine and drug repurposing.

The synthesis of CAS No. 1022237-89-3 involves multi-step organic reactions, including the formation of the benzothiazole scaffold followed by functionalization with the methylsulfonyl and phenylcyclopentane groups. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods are critical for ensuring the compound's suitability for high-throughput screening and structure-activity relationship (SAR) studies.

One of the key advantages of N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1-phenylcyclopentane-1-carboxamide is its potential as a selective enzyme inhibitor. Recent studies have highlighted its ability to interact with specific protein targets, such as tyrosine kinases and G-protein-coupled receptors (GPCRs), which are implicated in various pathological conditions. This selectivity is crucial for minimizing off-target effects and enhancing therapeutic efficacy, a priority in modern drug design.

From a commercial perspective, CAS No. 1022237-89-3 is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its applications extend to academic research, where it serves as a valuable tool for investigating molecular mechanisms and validating new therapeutic hypotheses. The compound's stability under standard laboratory conditions further enhances its utility in in vitro and in vivo studies.

Environmental and safety considerations are paramount when handling N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1-phenylcyclopentane-1-carboxamide. While it is not classified as a hazardous material, standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation, are recommended. Regulatory compliance with REACH and OSHA guidelines ensures safe handling and disposal practices.

Looking ahead, the exploration of CAS No. 1022237-89-3 is expected to expand, particularly in the context of combinatorial chemistry and fragment-based drug discovery. Its modular structure allows for further derivatization, enabling the development of analogs with enhanced potency and pharmacokinetic profiles. As the scientific community continues to unravel the complexities of cellular signaling pathways, compounds like N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1-phenylcyclopentane-1-carboxamide will remain at the forefront of innovative therapeutics.

In summary, N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1-phenylcyclopentane-1-carboxamide (CAS No. 1022237-89-3) represents a promising scaffold for medicinal chemistry applications. Its combination of a benzothiazole core and phenylcyclopentane carboxamide side chain offers versatility in targeting diverse biological pathways. With ongoing research into its mechanisms and potential therapeutic benefits, this compound is poised to contribute significantly to the future of drug development and biomedical innovation.